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Compound of Interest

Compound Name: N-(m-PEG9)-N'-(PEG5-acid)-Cy5

Cat. No.: B1193359 Get Quote

Researchers and drug development professionals handling N-(m-PEG9)-N'-(PEG5-acid)-Cy5
must adhere to specific disposal procedures to ensure laboratory safety and environmental

protection. This fluorescent dye, a PEGylated Cyanine 5, is categorized as harmful if swallowed

and very toxic to aquatic life with long-lasting effects[1]. Therefore, proper waste management

is not just a regulatory requirement but a critical aspect of responsible research.

Immediate Safety and Disposal Plan
The primary directive for the disposal of N-(m-PEG9)-N'-(PEG5-acid)-Cy5 is to avoid release

to the environment[1]. All waste containing this substance, including the container and any

unused material, must be disposed of at an approved waste disposal plant[1]. It is imperative to

treat this chemical as hazardous waste.

Key Disposal Steps:

Collection: Collect any spillage and all waste materials containing N-(m-PEG9)-N'-(PEG5-
acid)-Cy5 in a designated, clearly labeled, and sealed container.

Segregation: Keep this waste segregated from other laboratory waste streams to prevent

cross-contamination and ensure it receives the correct disposal pathway.

Consultation: Contact your institution's Environmental Health and Safety (EHS) department

to determine the specific procedures for hazardous chemical waste disposal. They will

provide guidance on appropriate containers, labeling, and pickup schedules.
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Documentation: Maintain accurate records of the amount of N-(m-PEG9)-N'-(PEG5-acid)-
Cy5 being discarded, in accordance with your institution's policies and local regulations.

Personal Protective Equipment (PPE): When handling waste containing this compound,

always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Hazard Summary
The following table summarizes the key hazard information for N-(m-PEG9)-N'-(PEG5-acid)-
Cy5 based on its Safety Data Sheet (SDS)[1].

Hazard Classification GHS Code Precautionary Statement

Acute toxicity, Oral (Category

4)
H302 Harmful if swallowed.

Acute aquatic toxicity

(Category 1)
H400 Very toxic to aquatic life.

Chronic aquatic toxicity

(Category 1)
H410

Very toxic to aquatic life with

long lasting effects.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of N-(m-
PEG9)-N'-(PEG5-acid)-Cy5.
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Disposal workflow for N-(m-PEG9)-N'-(PEG5-acid)-Cy5.
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Disclaimer: This information is based on the provided Safety Data Sheet. Always consult your

institution's specific safety protocols and the most current SDS for the chemicals you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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